Cas no 1303974-55-1 (Methyl 4,4-difluoropiperidine-3-carboxylate)

Methyl 4,4-difluoropiperidine-3-carboxylate is a fluorinated piperidine derivative with applications in pharmaceutical and agrochemical synthesis. The presence of difluorine substituents enhances its metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The ester functional group provides versatility for further derivatization, enabling the introduction of diverse pharmacophores. Its rigid piperidine scaffold contributes to conformational control in target molecules, improving binding affinity. The compound is typically used in the development of bioactive compounds, particularly in CNS-targeting therapeutics. High purity grades are available to meet stringent research and industrial requirements. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

Methyl 4,4-difluoropiperidine-3-carboxylate structure

1303974-55-1 structure

Product Name:Methyl 4,4-difluoropiperidine-3-carboxylate

CAS No:1303974-55-1

MF:C₇H₁₁F₂NO₂

MW:179.16454911232

MDL:MFCD18909842

CID:5301996

PubChem ID:84723802

Update Time:2025-05-28

Methyl 4,4-difluoropiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4,4-difluoropiperidine-3-carboxylate
- Methyl4,4-difluoropiperidine-3-carboxylate
- 3-Piperidinecarboxylic acid, 4,4-difluoro-, methyl ester
- MDL： MFCD18909842
- Inchi： 1S/C7H11F2NO2/c1-12-6(11)5-4-10-3-2-7(5,8)9/h5,10H,2-4H2,1H3
- InChI Key： LPRWJEGSQNZNAH-UHFFFAOYSA-N
- SMILES： FC1(CCNCC1C(=O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 184
XLogP3: 0.5
Topological Polar Surface Area: 38.3

Methyl 4,4-difluoropiperidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-872979-0.05g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1	95.0%	0.05g	$1296.0	2025-02-21
Enamine	EN300-872979-0.1g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1	95.0%	0.1g	$1357.0	2025-02-21
Enamine	EN300-872979-0.25g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1	95.0%	0.25g	$1420.0	2025-02-21
Enamine	EN300-872979-0.5g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1	95.0%	0.5g	$1482.0	2025-02-21
Enamine	EN300-872979-1.0g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1	95.0%	1.0g	$1543.0	2025-02-21
Enamine	EN300-872979-2.5g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1	95.0%	2.5g	$3025.0	2025-02-21
Enamine	EN300-872979-5.0g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1	95.0%	5.0g	$4475.0	2025-02-21
Enamine	EN300-872979-10.0g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1	95.0%	10.0g	$6635.0	2025-02-21
Enamine	EN300-872979-1g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1		1g	$1543.0	2023-09-01
Enamine	EN300-872979-5g	methyl 4,4-difluoropiperidine-3-carboxylate	1303974-55-1		5g	$4475.0	2023-09-01